Cas no 140202-00-2 (Isoquinolin-5-yl trifluoromethanesulfonate)

Isoquinolin-5-yl trifluoromethanesulfonate structure
140202-00-2 structure
Product Name:Isoquinolin-5-yl trifluoromethanesulfonate
CAS No:140202-00-2
MF:C10H6F3NO3S
MW:277.219751834869
CID:1284527
PubChem ID:15171927
Update Time:2025-09-23

Isoquinolin-5-yl trifluoromethanesulfonate Chemical and Physical Properties

Names and Identifiers

    • Methanesulfonic acid, trifluoro-, 5-isoquinolinyl ester
    • 5-(trifluoromethylsulfonyloxy)-isoquinoline
    • TRIFLUORO-METHANESULFONIC ACID ISOQUINOLIN-5-YL ESTER
    • Trifluoromethanesulfonic acid isoquinolin-5-yl ester
    • Isoquinolin-5-yl Trifluoromethanesulfonate
    • 140202-00-2
    • DB-096128
    • SCHEMBL2423484
    • Methanesulfonic acid, 1,1,1-trifluoro-, 5-isoquinolinyl ester
    • Isoquinolin-5-yl trifluoromethanesulfonate
    • Inchi: 1S/C10H6F3NO3S/c11-10(12,13)18(15,16)17-9-3-1-2-7-6-14-5-4-8(7)9/h1-6H
    • InChI Key: WZHGFLLEWTVYGT-UHFFFAOYSA-N
    • SMILES: S(C(F)(F)F)(=O)(=O)OC1=CC=CC2C=NC=CC1=2

Computed Properties

  • Exact Mass: 277.00208
  • Monoisotopic Mass: 277.00204871g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 390
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 64.6Ų

Experimental Properties

  • PSA: 56.26

Isoquinolin-5-yl trifluoromethanesulfonate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
I205255-50mg
Isoquinolin-5-yl trifluoromethanesulfonate
140202-00-2
50mg
$ 420.00 2022-06-04
TRC
I205255-100mg
Isoquinolin-5-yl trifluoromethanesulfonate
140202-00-2
100mg
$ 700.00 2022-06-04

Isoquinolin-5-yl trifluoromethanesulfonate Related Literature

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